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Compound of Interest

Compound Name: Allyl methanesulfonate

Cat. No.: B1198069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and associated

hazards of allyl methanesulfonate (CAS No. 6728-21-8). The information is intended to

support risk assessment and ensure safe handling practices in a laboratory setting. This

document summarizes key physical, chemical, and toxicological properties, outlines its primary

mechanism of toxicity, and presents generalized experimental protocols for assessing its

hazards.

Chemical and Physical Properties
Allyl methanesulfonate is an ester of methanesulfonic acid.[1] It is characterized by the

molecular formula C₄H₈O₃S and a molecular weight of 136.17 g/mol .[1] Structurally, it

comprises an allyl group bonded to a methanesulfonate group.[1] This compound is also known

by synonyms including Allyl methanesulphonate, 3-(Mesyloxy)-1-propene, and Methanesulfonic

acid allyl ester.[1][2]
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Property Value Source

Molecular Formula C₄H₈O₃S [1]

Molecular Weight 136.17 g/mol [1][3]

CAS Number 6728-21-8 [1][2]

Appearance Colorless liquid [2]

Odor Pungent [2]

Boiling Point 220.45°C (rough estimate) [2]

Flash Point 93.6°C [2]

Density 1.283 g/cm³ (estimate) [2]

Vapor Pressure 0.0962 mmHg at 25°C [2]

Solubility

Good solubility in organic

solvents (alcohols, ethers);

limited solubility in water.

[1]

Hazard Identification and GHS Classification
Allyl methanesulfonate is classified as a hazardous chemical. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

statements:
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Hazard Statement Code Class Signal Word

Suspected of causing

cancer
H351

Carcinogenicity

(Category 2)
Danger

Suspected of causing

genetic defects
H341

Germ cell

mutagenicity

(Category 2)

Danger

Harmful if swallowed H302
Acute toxicity, oral

(Category 4)
Warning

Causes severe skin

burns and eye

damage

H314

Skin

corrosion/irritation

(Category 1)

Danger

May cause an allergic

skin reaction
H317

Skin sensitization

(Category 1)
Warning

Causes skin irritation H315

Skin

corrosion/irritation

(Category 2)

Warning

Causes serious eye

irritation
H319

Serious eye

damage/eye irritation

(Category 2A)

Warning

Note: The GHS classification is based on aggregated data and may vary between suppliers.

Toxicological Information
The primary toxicological concern associated with allyl methanesulfonate is its genotoxicity,

stemming from its activity as a DNA alkylating agent.[1]

Mechanism of Genotoxicity: DNA Alkylation
Allyl methanesulfonate is a direct-acting alkylating agent, meaning it can covalently modify

DNA without the need for metabolic activation.[1] Its reactivity is attributed to the

methanesulfonate group, which is a good leaving group, and the allyl group. The genotoxicity of
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allyl methanesulfonate is primarily mediated through an S(N)2 reaction mechanism, leading

to the alkylation of nucleophilic sites on DNA bases.[2]

In vitro studies have shown that allyl methanesulfonate directly binds to DNA, with a half-life

of alkylation of approximately 1.5 hours. The primary DNA adducts formed are:

3-allyladenine

N⁶-allyladenine

N²-allylguanine

7-allylguanine

O⁶-allylguanine

The formation of these DNA adducts, particularly O⁶-allylguanine, can lead to mispairing during

DNA replication, resulting in mutations and potential carcinogenic initiation.

Allyl Methanesulfonate DNAS(N)2 Alkylation DNA Adducts
(e.g., O⁶-allylguanine) DNA ReplicationMispairing Point Mutation Potential for

Carcinogenesis

Click to download full resolution via product page

Mechanism of Allyl Methanesulfonate Genotoxicity.

Mutagenicity
Bacterial reverse mutation assays (Ames test) have demonstrated the mutagenic potential of

allyl methanesulfonate. It shows a clear mutagenic effect in Salmonella typhimurium strain

TA100, which is indicative of base-pair substitution mutations.[2] This is consistent with its DNA

alkylating mechanism. Further studies using the SOS-chromotest with Escherichia coli strains

PQ37 and PQ243 also indicate its ability to induce DNA damage and the SOS repair system.[2]

Experimental Protocols for Hazard Assessment
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Detailed experimental protocols for allyl methanesulfonate are not readily available in the

public domain. The following are generalized methodologies for the key assays used to assess

its genotoxicity.

In Vitro DNA Alkylation Assay
Objective: To determine the DNA alkylating potential and identify the resulting DNA adducts.

Methodology:

DNA Source: Purified DNA, such as from salmon sperm, is commonly used.

Incubation: The DNA is incubated with a known concentration of allyl methanesulfonate in

a buffered solution (e.g., phosphate buffer, pH 7.4) at a controlled temperature (e.g., 37°C)

for various time points.

DNA Hydrolysis: After incubation, the DNA is enzymatically or chemically hydrolyzed to its

constituent nucleosides or bases.

Adduct Analysis: The hydrolysate is analyzed by High-Performance Liquid Chromatography

(HPLC), often coupled with mass spectrometry (MS/MS) or UV detection, to separate and

identify the modified nucleosides.

Quantification: The amount of each adduct can be quantified by comparison to synthesized

standards.
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Generalized workflow for an in vitro DNA alkylation assay.

Bacterial Reverse Mutation Assay (Ames Test)
Objective: To assess the mutagenic potential of a substance by its ability to induce reverse

mutations in histidine-requiring strains of Salmonella typhimurium.

Methodology:

Bacterial Strains: Histidine-requiring (His-) strains of S. typhimurium (e.g., TA100, TA1535 for

base-pair substitutions) are used.
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Metabolic Activation: The test is performed with and without a mammalian metabolic

activation system (S9 mix from rat liver) to detect mutagens that require metabolic activation.

Exposure: The bacterial culture, the test substance at various concentrations, and the S9 mix

(if used) are combined in soft agar.

Plating: The mixture is poured onto minimal glucose agar plates, which lack histidine.

Incubation: Plates are incubated at 37°C for 48-72 hours.

Scoring: Only bacteria that have undergone a reverse mutation to a histidine-prototrophic

state (His+) can grow and form colonies. The number of revertant colonies is counted. A

significant, dose-dependent increase in the number of revertant colonies compared to the

negative control indicates a mutagenic effect.

SOS Chromotest
Objective: To evaluate the DNA-damaging potential of a substance by measuring the induction

of the SOS DNA repair system in Escherichia coli.

Methodology:

Bacterial Strain: A genetically engineered strain of E. coli (e.g., PQ37) is used, in which the

lacZ gene (coding for β-galactosidase) is placed under the control of an SOS-inducible

promoter.

Exposure: The bacteria are incubated with various concentrations of the test substance.

Induction: If the substance causes DNA damage, the SOS system is induced, leading to the

expression of the lacZ gene.

Enzyme Assay: The activity of β-galactosidase is measured using a colorimetric substrate

(e.g., o-nitrophenyl-β-D-galactopyranoside, ONPG). The intensity of the color produced is

proportional to the level of SOS induction.

Data Analysis: An induction factor is calculated by comparing the β-galactosidase activity in

the treated samples to that in the negative control. A significant, dose-dependent increase in

the induction factor indicates genotoxicity.
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Safe Handling and Storage
Given the significant hazards of allyl methanesulfonate, strict safety precautions are

mandatory.

Engineering Controls: All work should be conducted in a certified chemical fume hood to

avoid inhalation of vapors.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.

Eye Protection: Safety glasses with side shields or chemical goggles are required.

Lab Coat: A flame-resistant lab coat should be worn.

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors. Use only non-

sparking tools.

Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area, away from

heat, sparks, and open flames. It should be stored in a designated flammables area and may

require refrigeration.

Incompatibilities: Keep away from acids, bases, oxidizing agents, and reducing agents.

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations.

Emergency Procedures
Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1198069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

Safety Data Sheet (SDS) provided by the manufacturer. Always consult the specific SDS for

allyl methanesulfonate before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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